3-n-Butyl-2,4-pentanedione

• IUPAC Name: 3-butylpentane-2,4-dione
• InChI: InChI=1S/C9H16O2/c1-4-5-6-9(7(2)10)8(3)11/h9H,4-6H2,1-3H3
• InChI Key: MBXOOYPCIDHXGH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)C)C(=O)C
• Molecular Formula: C9H16O2
• DSSTOX Substance ID: DTXSID50165512
• Molecular Weight: 156.22 g/mol
• CAS No.: 1540-36-9

Description

It is a β-diketone, characterized by the presence of two ketone groups at the 2 and 4 positions of the pentane chain, with a butyl group attached at the 3 position

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-n-Butyl-2,4-pentanedione can be synthesized through the Claisen condensation reaction, where butyl acetate reacts with acetone in the presence of a strong base such as sodium ethoxide . The reaction typically proceeds under reflux conditions, followed by acidification to yield the desired product.

Industrial Production Methods: In industrial settings, the synthesis of 3-butylpentane-2,4-dione may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the production scale .

Chemical Reactions Analysis

Types of Reactions: 3-n-Butyl-2,4-pentanedione undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the diketone to diols.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of the ketone groups is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like Grignard reagents (RMgX) or organolithium compounds (RLi) are employed for nucleophilic substitution.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Diols.

Substitution: Various substituted diketones depending on the nucleophile used.

Scientific Research Applications

3-n-Butyl-2,4-pentanedione has diverse applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is utilized in the production of specialty chemicals and as a precursor in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 3-butylpentane-2,4-dione involves its interaction with various molecular targets. As a β-diketone, it can chelate metal ions, forming stable complexes. This property is exploited in coordination chemistry and catalysis. The compound’s reactivity with nucleophiles and electrophiles also underpins its utility in organic synthesis .

Comparison with Similar Compounds

2,4-Pentanedione: Lacks the butyl group at the 3 position, making it less hydrophobic.

3-Acetyl-2-heptanone: Similar structure but with different alkyl substituents.

3-Butylacetylacetone: Another name for 3-butylpentane-2,4-dione.

Uniqueness: 3-n-Butyl-2,4-pentanedione is unique due to the presence of the butyl group, which imparts distinct hydrophobic characteristics and influences its reactivity and solubility compared to other β-diketones .

Synthesis routes and methods I

Procedure details

2,4-pentanedione (205.4 ml, 2.0 mol), acetone (100 ml), n-butyl bromide (54 ml, 0.5 mol) and potassium carbonate (34.55 g, 0.25 mol) were put in a reaction vessel, purged with nitrogen and refluxed for 48 hours. The generated solid was filtered, and the solvent was removed using an evaporator. Unreacted-2,4-pentanedione was then removed under reduced pressure using a diaphragm. Then, vacuum distillation was then used to obtain 3-n-butyl-2,4-pentanedione (43.25 g, yield 55%).

Synthesis routes and methods II

Procedure details

Customer Q & A

Q1: What is the significance of synthesizing 3-n-Butyl-2,4-pentanedione as described in the research?

A1: The research article focuses on a specific synthetic method for producing β-diketones, with this compound being one example. The paper highlights the use of boron trifluoride-acetic acid complex as a catalyst in the acylation of methyl alkyl ketones []. This method allows for the preparation of various β-diketones, including this compound, which are valuable intermediates in organic synthesis. Understanding these synthetic pathways is crucial for developing new compounds and optimizing existing synthetic routes.